Cas no 1628553-06-9 (2H-Pyran, tetrahydro-3-[(1E)-2-nitroethenyl]-)

• Product Name: 2H-Pyran, tetrahydro-3-[(1E)-2-nitroethenyl]-
• CAS No: 1628553-06-9
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 5161536
• Update Time: 2025-05-22

2H-Pyran, tetrahydro-3-[(1E)-2-nitroethenyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, tetrahydro-3-[(1E)-2-nitroethenyl]-
• (E)-3-(2-Nitrovinyl)tetrahydro-2h-pyran

• Inchi： 1S/C7H11NO3/c9-8(10)4-3-7-2-1-5-11-6-7/h3-4,7H,1-2,5-6H2/b4-3+
• InChI Key： RCLORZRUGMDITM-ONEGZZNKSA-N
• SMILES： C1OCCCC1/C=C/[N+]([O-])=O

Additional information on 2H-Pyran, tetrahydro-3-[(1E)-2-nitroethenyl]-

Compound CAS No. 1628553-06-9: Tetrahydro-3-[(1E)-2-nitroethenyl]-2H-pyran

The compound with CAS No. 1628553-06-9, commonly referred to as tetrahydro-3-[(1E)-2-nitroethenyl]-2H-pyran, is a significant molecule in the field of organic chemistry and materials science. This compound is a derivative of tetrahydropyran, a six-membered ring structure that combines the properties of ethers and alcohols. The presence of the (1E)-2-nitroethenyl group introduces unique electronic and structural characteristics, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the synthesis of novel polymers and optoelectronic devices. The tetrahydro-3-[(1E)-2-nitroethenyl]-2H-pyran structure exhibits excellent thermal stability and mechanical properties, which are critical for high-performance materials. Researchers have explored its use as a precursor for synthesizing cross-linked polymers with tailored functionalities, such as improved conductivity and flexibility.

In the pharmaceutical industry, this compound has shown promise as an intermediate in drug design. The nitroethenyl group can be further modified to introduce bioactive moieties, enabling the creation of molecules with specific therapeutic effects. For instance, studies have demonstrated its potential in developing anti-inflammatory agents and antioxidants by leveraging its ability to undergo various chemical transformations.

The synthesis of tetrahydro-3-[(1E)-2-nitroethenyl]-2H-pyran involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for large-scale applications.

From an environmental perspective, this compound has been studied for its biodegradability and ecological impact. Research indicates that under certain conditions, it can undergo microbial degradation, reducing its persistence in the environment. This property is particularly important for its application in sustainable materials science.

In conclusion, tetrahydro-3-[(1E)-2-nitroethenyl]-2H-pyran (CAS No. 1628553-06-9) is a versatile and promising molecule with applications spanning multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in materials science, pharmaceuticals, and beyond.